Cas no 143588-01-6 (Tert-butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate)

Tert-butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate is a protected pyrrolidine derivative widely used as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, facilitating further functionalization. The presence of both hydroxyl and methylamino substituents on the pyrrolidine ring enhances its versatility for constructing complex molecules, particularly in medicinal chemistry applications. This compound is valued for its well-defined stereochemistry and compatibility with a range of reaction conditions, making it a reliable building block for the development of bioactive compounds, including potential drug candidates. Its high purity and consistent performance are critical for reproducible synthetic outcomes.

Tert-butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate structure

143588-01-6 structure

Product Name:Tert-butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate

CAS No:143588-01-6

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

MDL:MFCD18073322

CID:2093100

PubChem ID:21736783

Update Time:2025-10-29

Tert-butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate
- (3S,4S)-tert-Butyl 3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate
- IJLLHXGWHBTSPV-UHFFFAOYSA-N
- 3-hydroxy-4-methylamino-pyrrolidine-1-carboxylic acid tert-butyl ester
- (+/-)-3-Hydroxy-4-methylamino-pyrrolidine-1-carboxylic acid, tert-butyl ester
- SCHEMBL391518
- PB28929
- EN300-297151
- TRANS-TERT-BUTYL 3-HYDROXY-4-(METHYLAMINO)PYRROLIDINE-1-CARBOXYLATE
- DB-335662
- tert-Butyl 3-hydroxy-4-(methylamino)-1-pyrrolidinecarboxylate
- 203503-49-5
- 143588-01-6
- SB20501
- (3S,4S)-tert-Butyl3-(dimethylamino)-4-hydroxypyrrolidine-1-carboxylate
- Tert-butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate
- MDL： MFCD18073322
- Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11-4)8(13)6-12/h7-8,11,13H,5-6H2,1-4H3
- InChI Key： IJLLHXGWHBTSPV-UHFFFAOYSA-N
- SMILES： OC1CN(C(=O)OC(C)(C)C)CC1NC

Computed Properties

Exact Mass: 216.14739250g/mol
Monoisotopic Mass: 216.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.8
XLogP3: -0.1

Tert-butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate Security Information

Storage Condition：(BD294973)

Tert-butyl 3-hydroxy-4-(methylamino)pyrrolidine-1-carboxylate Pricemore >>

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